Cas no 2416233-60-6 (methyl 8-amino-5-silaspiro4.5decane-8-carboxylate)

• Product Name: methyl 8-amino-5-silaspiro4.5decane-8-carboxylate
• CAS No: 2416233-60-6
• MF: C₁₁H₂₁NO₂Si
• MW: 227.375444173813
• MDL: MFCD32668607
• CID: 5674524
• PubChem ID: 146155832
• Update Time: 2025-05-20

methyl 8-amino-5-silaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2416233-60-6
• methyl 8-amino-5-silaspiro[4.5]decane-8-carboxylate
• EN300-26664597
• methyl 8-amino-5-silaspiro4.5decane-8-carboxylate

• MDL： MFCD32668607
• Inchi： 1S/C11H21NO2Si/c1-14-10(13)11(12)4-8-15(9-5-11)6-2-3-7-15/h2-9,12H2,1H3
• InChI Key： OTIIOAVTQAMSPM-UHFFFAOYSA-N
• SMILES： [Si]12(CCCC1)CCC(C(=O)OC)(CC2)N

Computed Properties

• Exact Mass: 227.134155447g/mol
• Monoisotopic Mass: 227.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 8-amino-5-silaspiro4.5decane-8-carboxylate

Exploring the Potential of Methyl 8-Amino-5-Silaspiro4.5decane-8-Carboxylate (CAS No. 2416233-60-6) in Modern Applications

In the ever-evolving landscape of chemical research and development, methyl 8-amino-5-silaspiro4.5decane-8-carboxylate (CAS No. 2416233-60-6) has emerged as a compound of significant interest. This unique silaspirocyclic structure combines a carboxylate ester with an amino group, offering a versatile platform for synthetic and material science applications. Researchers are increasingly drawn to its potential in drug discovery, organic electronics, and advanced material design, aligning with current trends in sustainable chemistry and green synthesis.

The structural complexity of methyl 8-amino-5-silaspiro4.5decane-8-carboxylate raises questions frequently searched in academic databases: "How does the spirocyclic silicon core influence reactivity?" or "What are the synthetic routes for silaspiro compounds?". The presence of both amino and ester functionalities enables diverse post-modification strategies, making it valuable for constructing molecular scaffolds in medicinal chemistry. Recent studies highlight its role in developing bioactive molecules, particularly in targeting enzyme inhibition and receptor modulation.

From a materials perspective, the silicon-containing backbone of CAS 2416233-60-6 contributes to thermal stability and electronic tunability—properties highly sought after in OLED materials and semiconductor additives. Industry forums often discuss its compatibility with polymeric matrices, addressing queries like "Can silaspiro compounds enhance polymer durability?". Experimental data suggest its potential as a crosslinking agent or surface modifier, though further studies are needed to optimize performance.

Environmental considerations also play a role in its appeal. With growing interest in low-toxicity alternatives to traditional organometallics, methyl 8-amino-5-silaspiro4.5decane-8-carboxylate offers a balance between reactivity and safety. Its degradation pathways and eco-friendly derivatives are active topics in green chemistry circles, resonating with regulatory trends favoring sustainable industrial processes.

Analytical challenges surrounding this compound, such as chromatographic separation and spectroscopic characterization, frequently appear in technical discussions. Advanced techniques like 2D NMR and high-resolution mass spectrometry are essential for quality control, especially given its use in high-purity applications. These aspects underscore the importance of standardized protocols for researchers working with CAS 2416233-60-6.

Looking ahead, the integration of computational modeling and machine learning in chemical research may unlock new applications for this compound. Predictive algorithms could streamline the optimization of its synthetic pathways or identify novel structure-activity relationships. As interdisciplinary approaches gain traction, methyl 8-amino-5-silaspiro4.5decane-8-carboxylate stands poised to contribute to innovations across multiple scientific frontiers.